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Compound of Interest

Compound Name: Moxonidine-13C,d3

Cat. No.: B1159171

Get Quote

Executive Summary & Physicochemical Context
Moxonidine-13C,d3 (4-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methyl-5-

pyrimidinamine-13C,d3) is a centrally acting antihypertensive agent used primarily as an

Internal Standard (IS) in LC-MS/MS quantification assays.[1]

The solubility profile of this isotope-labeled compound closely mirrors its non-labeled parent,

Moxonidine (Free Base). However, due to the high cost and limited quantity of isotopic

standards, "trial-and-error" solubility testing is prohibitive. This guide synthesizes predictive

physicochemical data with field-proven protocols to ensure zero-loss stock solution preparation.

The Isotopic Solubility Bridge
Scientifically, the substitution of Carbon-12 with Carbon-13 and Hydrogen with Deuterium

introduces a negligible change in the dipole moment and crystal lattice energy. Therefore,

solubility data for Moxonidine (Parent) is the authoritative proxy for the labeled standard.
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Property
Moxonidine
(Parent)

Moxonidine-13C,d3
(IS)

Implication

CAS (Free Base) 75438-57-2 N/A (Analogous)
Lipophilic nature

dominates.

Molecular Weight 241.68 g/mol ~245.71 g/mol
Mass shift +4 Da (LC-

MS resolution).

pKa (Imidazoline) 7.11 (Basic) ~7.11
Ionizes in acidic

mobile phases.

LogP 0.6 – 0.84 ~0.6 – 0.84 Moderate lipophilicity.

Form Crystalline Solid Crystalline Solid
Requires organic co-

solvent.

Solubility Data: Methanol vs. Water[2][3][4][5]
Methanol (Recommended for Stock)
Methanol (MeOH) is the solvent of choice for primary stock solutions. The free base form of

Moxonidine exhibits sufficient solubility in protic organic solvents to achieve standard stock

concentrations (typically 1.0 mg/mL).

Solubility Limit: ~2–10 mg/mL (Sparingly Soluble)

Operational Standard:1.0 mg/mL

Stability: High.[2] Methanol prevents hydrolytic degradation often seen in aqueous stocks

over time.

Water (Critical Constraints)
Water solubility is highly pH-dependent. The free base is poorly soluble in neutral water, posing

a risk of precipitation if used as a primary solvent.

Solubility Limit (Neutral pH): < 1.0 mg/mL (Very Slightly Soluble)

Solubility Limit (Acidic pH < 5.0): > 10 mg/mL (Soluble as salt)
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Risk Factor: Preparing a primary stock in water is NOT recommended due to the risk of

micro-precipitation, which leads to silent quantitation errors in LC-MS assays.

Quantitative Solubility Matrix
Solvent System Solubility Rating Max Conc. (Est.)[3]

Usage
Recommendation

Methanol (100%) Sparingly Soluble ~2.0 mg/mL
Primary Stock (1

mg/mL)

DMSO Soluble > 20 mg/mL

Alternative Stock

(High freezing pt

issues)

Water (pH 7.0) Very Slightly Soluble < 0.8 mg/mL Avoid for Stock

0.1% Formic Acid (aq) Soluble > 5.0 mg/mL
Working Dilutions

Only

Acetonitrile Very Slightly Soluble < 0.5 mg/mL Avoid for Stock

Self-Validating Experimental Protocols
Protocol A: Zero-Loss Primary Stock Preparation (1.0
mg/mL)
Objective: Prepare a stable stock solution without wasting the expensive isotope.

Reagents:

Moxonidine-13C,d3 (1 mg vial).[1]

Methanol (LC-MS Grade).

Workflow:

Gravimetric Verification: Do not rely on the label weight. Weigh the entire content of the vial

(or the vial itself before and after transfer) if possible, but for micro-amounts (1 mg), it is safer

to dissolve directly in the supplier vial.
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Direct Dissolution: Add 1.00 mL of Methanol directly to the supplier's vial.

Sonication: Sonicate for 5 minutes at ambient temperature. Visual check: Solution must be

clear/colorless.

Transfer: Transfer to an amber silanized glass vial (to minimize adsorption).

Storage: Store at -20°C.

Protocol B: Saturation Shake-Flask (Validation Method)
Use this protocol only if you possess excess material and need to determine exact solubility

limits for a specific formulation.

Excess Addition: Add solid Moxonidine-13C,d3 to 1 mL of solvent (MeOH or Water) until

undissolved solid remains visible.

Equilibrium: Shake at 25°C for 24 hours (orbital shaker).

Filtration: Filter supernatant through a 0.22 µm PTFE filter (prevent adsorption).

Quantification: Dilute filtrate 1000x and analyze via LC-UV or LC-MS against a known

standard curve.

Visual Workflow: Stock to Analysis
The following diagram illustrates the critical path from solid handling to stable injection,

highlighting the "Solubility Danger Zone."

Moxonidine-13C,d3
(Solid Free Base)

Primary Stock
1.0 mg/mLDissolve (Recommended)

PRECIPITATION RISK
(Silent Error)

Dissolve (Avoid)

Methanol (100%)

Working Std
(ng/mL range)

Dilute >100x

Water (Neutral)

50:50 MeOH:Water
(0.1% Formic Acid)
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Click to download full resolution via product page

Caption: Figure 1. Solubility workflow demonstrating the critical path to avoid aqueous

precipitation during stock preparation.

LC-MS/MS Application Context
Mobile Phase Compatibility
While the stock must be methanolic, the working solution is compatible with high-aqueous

mobile phases provided the pH is controlled.

Mechanism: Moxonidine (pKa ~7.[4]1) becomes protonated (

) in acidic conditions (0.1% Formic Acid), drastically increasing its aqueous solubility.

Protocol: When diluting the Methanol stock into water for the working standard, ensure the

water contains 0.1% Formic Acid. This locks the compound in its soluble, ionized state.

Signal Suppression Check
Methanol stocks can cause "solvent effects" (peak broadening) if injected directly in large

volumes.

Limit: Keep Methanol content in the final injected sample < 20% if the initial mobile phase is

high-aqueous.

Stability & Storage Guidelines
Isotope-labeled compounds are prone to "Isotope Exchange" if handled improperly, though

Deuterium on the imidazoline ring is generally stable.

Temperature: Store powder and stock at -20°C or lower.

Light: Protect from light (Amber vials).

Hygroscopicity: The free base may absorb moisture. Equilibrate vials to room temperature

before opening to prevent condensation, which can degrade the solid or alter weighing

accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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